Cas no 1256955-45-9 (4-CHLORO-2,6-DIMETHYL-5,6,7,8-TETRAHYDROQUINAZOLINE)

4-CHLORO-2,6-DIMETHYL-5,6,7,8-TETRAHYDROQUINAZOLINE structure
1256955-45-9 structure
Product Name:4-CHLORO-2,6-DIMETHYL-5,6,7,8-TETRAHYDROQUINAZOLINE
CAS No:1256955-45-9
MF:C10H13ClN2
MW:196.676621198654
CID:2143738
Update Time:2023-11-19

4-CHLORO-2,6-DIMETHYL-5,6,7,8-TETRAHYDROQUINAZOLINE Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-2,6-dimethyl-5,6,7,8-tetrahydroquinazoline
    • CID 87167413
    • Quinazoline, 4-chloro-5,6,7,8-tetrahydro-2,6-dimethyl-
    • 4-CHLORO-2,6-DIMETHYL-5,6,7,8-TETRAHYDROQUINAZOLINE
    • Inchi: 1S/C10H13ClN2/c1-6-3-4-9-8(5-6)10(11)13-7(2)12-9/h6H,3-5H2,1-2H3
    • InChI Key: BLTRQIZOGUKXOR-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(CCC(C)C2)=NC(C)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • Density: 1.150±0.06 g/cm3(Predicted)
  • Boiling Point: 293.5±40.0 °C(Predicted)
  • pka: 1.55±0.40(Predicted)

4-CHLORO-2,6-DIMETHYL-5,6,7,8-TETRAHYDROQUINAZOLINE Pricemore >>

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